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Introduction: This guide provides an in-depth analysis of delta-valerolactone (CAS 542-28-9), a
cyclic ester of significant interest in the fields of polymer chemistry, materials science, and
pharmaceutical development. While the initial inquiry specified (S)-(-)-6-ethyl-delta-
valerolactone, a thorough review of scientific literature and chemical databases yielded no
specific data for this derivative. Consequently, this document focuses on the parent compound,
delta-valerolactone, for which extensive data is available. delta-Valerolactone is recognized for
its role as a monomer in the synthesis of biodegradable polyesters, such as poly(delta-
valerolactone) (PVL), and its utility as a versatile solvent and building block in organic
synthesis.[1][2][3] Its biocompatibility and the desirable mechanical properties of its polymers
make it a key area of research for drug delivery systems and tissue engineering.[2][4][5][6]

Physicochemical Properties of delta-Valerolactone

delta-Valerolactone is a colorless to light yellow liquid under standard conditions.[7][8] Its key
physical and chemical properties are summarized in the table below. Understanding these
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properties is fundamental to its application in both laboratory and industrial settings, informing

choices regarding reaction conditions, purification methods, and storage.

Property Value Source(s)
Molecular Formula CsHsO2 [1119]
Molecular Weight 100.12 g/mol [L10719]
Appearance .Cleiar, colorless to light yellow 78]
liquid
Density 1.079 g/mL at 25 °C [1]
Melting Point -13to-12 °C [1][20]
Boiling Point 226-229 °C (at 760 mmHgQ) [1]
58-60 °C (at 0.5 mmHg) [1]
Flash Point 112 °C (233.6 °F) - closed cup [1][8]
Refractive Index (n2°/D) 1.457 [1]
Soluble in water. The product
Solubility is water soluble, and may
spread in water systems.[11]
Vapor Pressure 0.97 hPa at 52 °C [12]
Log P (Octanol/Water) 0 (pH 6.5, 23 °C) [12]

Molecular Structure and Chemical Identification

The structure of delta-valerolactone consists of a six-membered ring containing an ester

functional group. Its chemical identifiers are crucial for accurate documentation and database

searches.

Caption: 2D representation of delta-Valerolactone's structure.

o |[UPAC Name: oxan-2-one[9]
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e CAS Number: 542-28-9[1][9]
e SMILES: O=C1CCCCO1[1]

« INChl Key: OZJPLYNZGCXSJIM-UHFFFAOYSA-N[1][13]

Synthesis and Manufacturing

The industrial production of delta-valerolactone can be achieved through several synthetic
routes. A prominent method involves the catalytic dehydrogenation of 1,5-pentanediol. This
process is valued for its high yield and efficiency.

Causality in Synthesis: The choice of a dehydrogenation catalyst is critical for maximizing the
yield and purity of the final product. Copper-based catalysts are often employed due to their
high selectivity for alcohol dehydrogenation over other potential side reactions. The reaction
temperature is carefully controlled (typically 230-270 °C) to ensure efficient conversion while
minimizing thermal degradation of the product.[14] Furthermore, ensuring the dryness of the
1,5-pentanediol feedstock is crucial, as water can negatively impact catalyst activity and
product quality.[14]

Another significant synthetic pathway is the Baeyer-Villiger oxidation of cyclopentanone using
reagents like hydrogen peroxide.[3] This method represents an atom-economical approach to
lactone synthesis.

Feedstock Preparation Catalytic Dehydrogenation Product Isolation
Dehydration R I | Dehydrogenation Reactor i [ [ .| Pure §-Valerolactone
(Water < 0.1%) > Mix with H2 "1 (230-270°C, Catalyst) »| Crude §-Valerolactone »| Distillation > (>98% Yield)

1,5-Pentanediol

Click to download full resolution via product page

Caption: Workflow for the synthesis of d-valerolactone.
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Analytical Methodologies

Accurate characterization of delta-valerolactone is essential for quality control and research
purposes. A combination of chromatographic and spectroscopic techniques is typically
employed.

4.1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for both the identification and quantification of delta-
valerolactone, particularly in complex matrices.[15][16] It offers high sensitivity and provides
structural information through mass fragmentation patterns.

Experimental Protocol: GC-MS Analysis

o Sample Preparation: For analysis in biological matrices like serum or saliva, a liquid-liquid
extraction is performed. The sample is spiked with an internal standard, followed by
extraction with a suitable organic solvent (e.g., ethyl acetate). The organic layer is then
separated, dried, and concentrated.

e Instrumentation: A gas chromatograph coupled to a mass spectrometer is used.

[¢]

Column: A non-polar capillary column (e.g., DB-5ms) is suitable for separation.
o Carrier Gas: Helium at a constant flow rate.
o Injection: A split/splitless injector is used, with the injection volume typically being 1 pL.

o Oven Program: A temperature gradient is programmed to ensure good separation, for
example, starting at 50°C and ramping up to 250°C.

o MS Detection: The mass spectrometer is operated in electron ionization (El) mode. Data
can be acquired in full scan mode for identification or selected ion monitoring (SIM) mode
for enhanced sensitivity and quantification.

o Data Analysis: The retention time of the analyte is compared to that of a known standard for
identification. The mass spectrum is compared with a reference library (e.g., NIST).
Quantification is achieved by integrating the peak area and comparing it to a calibration
curve generated from standards.
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4.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are indispensable for the structural elucidation of delta-
valerolactone, confirming its cyclic ester structure.[13][17]

e 1H NMR: The proton NMR spectrum provides information on the chemical environment of the
hydrogen atoms in the molecule.

e 13C NMR: The carbon NMR spectrum indicates the number of chemically non-equivalent
carbon atoms and their electronic environments.

4.3. Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule. A strong
absorption band corresponding to the carbonyl (C=0) stretch of the ester group is a
characteristic feature in the IR spectrum of delta-valerolactone.

Applications in Drug Development and Materials
Science

delta-Valerolactone's low toxicity and biodegradability make it a highly attractive monomer for
creating polymers with biomedical applications.[2]

e Drug Delivery Systems: Poly(delta-valerolactone) (PVL) and its copolymers are used to
create micelles, nanoparticles, and hydrogels for controlled drug release.[2][4] The
hydrophobic nature of PVL allows for the encapsulation of poorly water-soluble drugs,
enhancing their bioavailability.[4]

» Tissue Engineering: The biocompatibility and mechanical properties of PVL make it suitable
for fabricating scaffolds that support cell growth and tissue regeneration.[5]

e Functional Polyesters: delta-Valerolactone can be polymerized to create functional
polyesters for use as adhesives or surface-coating materials.[2]
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Caption: Key applications stemming from &-valerolactone.

Safety and Handling

delta-Valerolactone is classified as causing serious eye damage.[1][7][10] Therefore,
appropriate personal protective equipment (PPE) must be worn when handling this chemical.

» Personal Protective Equipment:
o Eye Protection: Chemical splash goggles or a face shield are mandatory.[8][11]
o Hand Protection: Wear appropriate protective gloves.[8][11]
o Skin and Body Protection: A lab coat or chemical apron should be worn.[8]

» Handling: Handle in a well-ventilated area to avoid inhaling vapors.[7][8] Avoid contact with
skin and eyes.[7][8]

o Storage: Store in a cool, dry place in a tightly closed container.[8] Refrigerated storage
(below 4°C/39°F) is recommended.[8]

o First Aid:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes and seek
medical attention.[7][8][11]

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b15060195/docs?utm_src=pdf-body-img#a-comprehensive-technical-guide-to-delta-valerolactone-physicochemical-properties-analysis-and-applications
https://www.sigmaaldrich.com/HK/zh/product/aldrich/389579
https://www.lobachemie.com/lab-chemical-msds/MSDS-valerolactone-CASNO-542-28-6464R-EN.aspx
https://www.carlroth.com/medias/SDB-2Y3K-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTI1NjZ8YXBwbGljYXRpb24vcGRmfGFHVm1MMmhsWXk4NU1qSXlOamszTlRneU5qSXlMMU5FUWw4eVdUTkxYMFJGWDBWT0xuQmtaZ3xhNGQ2ZDBiMDU5YTYxYjlkOTE2NzlmMDNjNzFmNjQ2YTg0YmNhZWVmNjU4MWYwOGVkNTgxNzc1MmY0MDBmZmI1
https://pim-resources.coleparmer.com/sds/75854.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pim-resources.coleparmer.com/sds/75854.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pim-resources.coleparmer.com/sds/75854.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-valerolactone-CASNO-542-28-6464R-EN.aspx
https://pim-resources.coleparmer.com/sds/75854.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-valerolactone-CASNO-542-28-6464R-EN.aspx
https://pim-resources.coleparmer.com/sds/75854.pdf
https://pim-resources.coleparmer.com/sds/75854.pdf
https://pim-resources.coleparmer.com/sds/75854.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-valerolactone-CASNO-542-28-6464R-EN.aspx
https://pim-resources.coleparmer.com/sds/75854.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15060195?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Skin Contact: Wash off with soap and plenty of water.[11]

o Inhalation: Move the person to fresh air.[8][11]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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